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Introduction
NS-2359 (also known as GSK372475) is a triple reuptake inhibitor (TRI) that potently blocks

the transporters for serotonin (SERT), norepinephrine (NET), and dopamine (DAT). While the

clinical development of NS-2359 for depression and ADHD was discontinued due to a lack of

efficacy in human trials, its unique pharmacological profile remains of interest for preclinical

research into the roles of monoaminergic systems. These application notes provide a summary

of the known long-term effects of NS-2359 in animals and generalized protocols for conducting

similar preclinical studies. It is important to note that detailed, publicly available data on long-

term administration of NS-2359 in animals is limited, and some of the following protocols are

based on standard methodologies for evaluating other monoamine reuptake inhibitors.

Summary of Preclinical Findings
Preclinical studies with NS-2359 have provided some insights into its long-term safety and

behavioral effects.

Toxicological Profile
A summary of non-Good Laboratory Practice (GLP) toxicology findings indicates the following:

Embryofetal Development: No adverse effects on embryofetal development were observed

in rats or rabbits.
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Fertility: Female rat fertility was unaffected by NS-2359 administration.

Maternal Toxicity: In pregnant rats, maternal toxicity was observed, manifesting as

hyperactivity, increased body weight, and increased food consumption.

Genotoxicity: NS-2359 was found to be not genotoxic.

Behavioral Effects
While specific long-term behavioral data is scarce, it is generally reported that triple reuptake

inhibitors as a class exhibit antidepressant-like effects in animal models. Animal studies have

demonstrated antidepressant-like effects for several of these compounds[1].

Quantitative Data Summary
Due to the limited availability of public data, a comprehensive quantitative summary of the long-

term effects of NS-2359 is not possible. The following table is a template that can be used to

structure data from future preclinical studies.

Table 1: Template for Summarizing Long-Term Effects of NS-2359 in Rodent Models
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Parameter Vehicle Control
NS-2359 (Low

Dose)

NS-2359 (High

Dose)

Positive Control

(e.g.,

Imipramine)

Behavioral

Assays

Forced Swim

Test (Immobility

time, s)

Tail Suspension

Test (Immobility

time, s)

Sucrose

Preference Test

(% preference)

Open Field Test

(Distance

traveled, cm)

Neurochemical

Analysis

Striatal

Dopamine Levels

(ng/mg tissue)

Prefrontal Cortex

Norepinephrine

Levels (ng/mg

tissue)

Hippocampal

Serotonin Levels

(ng/mg tissue)

Physiological

Measures
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Body Weight

Change (%)

Food Intake (

g/day )

Heart Rate (bpm)

Experimental Protocols
The following are generalized protocols for assessing the long-term effects of a triple reuptake

inhibitor like NS-2359 in a rodent model.

Chronic Administration Protocol
Objective: To assess the long-term behavioral and neurochemical effects of NS-2359 in rats.

Materials:

NS-2359 (hydrochloride salt)

Vehicle (e.g., sterile saline or 0.5% methylcellulose)

Male Sprague-Dawley rats (250-300g)

Osmotic minipumps (e.g., Alzet) or standard injection supplies

Surgical tools for minipump implantation

Behavioral testing apparatus (Forced Swim Test cylinder, Tail Suspension Test box, etc.)

Analytical equipment for neurochemical analysis (HPLC-ECD)

Procedure:

Acclimation: Acclimate rats to the housing facility for at least one week prior to the start of the

experiment.
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Group Assignment: Randomly assign animals to experimental groups (e.g., vehicle, low-

dose NS-2359, high-dose NS-2359, positive control).

Drug Preparation: Prepare fresh solutions of NS-2359 and the positive control in the chosen

vehicle on each day of administration.

Administration:

Chronic Intermittent Injection: Administer NS-2359 or vehicle via intraperitoneal (i.p.) or

subcutaneous (s.c.) injection once daily for 21-28 days.

Continuous Infusion: For more stable plasma concentrations, surgically implant osmotic

minipumps subcutaneously to deliver a continuous infusion of NS-2359 or vehicle over 28

days.

Behavioral Testing: Conduct behavioral tests during the final week of drug administration.

Tissue Collection: At the end of the treatment period, euthanize animals and dissect brain

regions of interest (e.g., prefrontal cortex, striatum, hippocampus). Rapidly freeze tissues for

neurochemical analysis.

Neurochemical Analysis: Quantify monoamine levels in brain tissue homogenates using

HPLC with electrochemical detection.

Forced Swim Test (FST) Protocol
Objective: To assess antidepressant-like activity.

Procedure:

Pre-swim (Day 1): Place each rat in a cylinder of water (25°C, 30 cm deep) for 15 minutes.

Test (Day 2): 24 hours after the pre-swim, place the rat back in the water for 5 minutes.

Record the total time the animal remains immobile.

Analysis: A decrease in immobility time is indicative of an antidepressant-like effect.
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Caption: Mechanism of action of NS-2359 as a triple reuptake inhibitor.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b609651?utm_src=pdf-body-img
https://www.benchchem.com/product/b609651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow

Animal Acclimation
(1 week)

Randomized Group
Assignment

Chronic Administration
(21-28 days)

Behavioral Testing
(Final Week)

Euthanasia and
Tissue Collection

Neurochemical
Analysis

Data Analysis and
Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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